6-Bromo-4-cyclopropoxypicolinic acid

• Molecular Formula: C9H8BrNO3
• Molecular Weight: 258.07 g/mol
• IUPAC Name: 6-bromo-4-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8BrNO3/c10-8-4-6(14-5-1-2-5)3-7(11-8)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: KSPIVJAPSZZXRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)Br)C(=O)O

Description

6-Bromo-4-cyclopropoxypicolinic acid is a substituted picolinic acid derivative characterized by a bromine atom at the 6-position and a cyclopropoxy group at the 4-position of the pyridine ring. The cyclopropoxy substituent introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, distinguishing it from simpler alkoxy-substituted analogs like methoxy or ethoxy derivatives. This compound is of interest in medicinal chemistry and agrochemical research, where such structural modifications are often explored to optimize pharmacokinetic properties, binding affinity, or metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-4-cyclopropoxypicolinic acid typically involves the bromination of a suitable picolinic acid derivative followed by the introduction of the cyclopropoxy group. One common method is the bromination of 4-cyclopropoxypicolinic acid using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with the temperature maintained at a low level to prevent side reactions.

Industrial Production Methods: Industrial production of 6-Bromo-4-cyclopropoxypicolinic acid may involve large-scale bromination processes using automated reactors to ensure consistent quality and yield. The use of advanced purification techniques such as recrystallization or chromatography is essential to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 6-Bromo-4-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form new carbon-carbon bonds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids under mild conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted picolinic acids, while coupling reactions can produce complex organic molecules with extended carbon chains.

Scientific Research Applications

6-Bromo-4-cyclopropoxypicolinic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 6-Bromo-4-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The bromine atom and cyclopropoxy group contribute to its binding affinity and specificity towards certain enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The exact pathways involved depend on the specific biological system being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table compares 6-bromo-4-cyclopropoxypicolinic acid with structurally related picolinic acid derivatives, highlighting key differences in substituents, molecular formulas, and similarity scores derived from cheminformatics analyses:

Compound Name	Substituent Position	Functional Group	Molecular Formula	Similarity Score	Key Features
6-Bromo-4-cyclopropoxypicolinic acid	6-Br, 4-O-Cyclopropane	Cyclopropoxy	C9H8BrNO3	N/A	High steric bulk, strained ring system
6-Bromo-4-methoxypicolinic acid	6-Br, 4-OCH3	Methoxy	C7H6BrNO3	0.79	Smaller substituent, lower steric hindrance
6-Bromo-3-methoxypicolinic acid	6-Br, 3-OCH3	Methoxy	C7H6BrNO3	0.91	Positional isomer, altered electronic effects
6-Bromo-3-hydroxypicolinic acid	6-Br, 3-OH	Hydroxy	C6H4BrNO3	0.84	Hydrogen-bonding capacity, increased polarity
Methyl 4,6-dibromo-3-hydroxypicolinate	4-Br, 6-Br, 3-OH	Hydroxy, Methyl ester	C8H5Br2NO4	0.78	Dual bromination, ester functionality

Key Observations:

Substituent Position and Similarity :

• The similarity score of 6-bromo-4-methoxypicolinic acid (0.79) is lower than its 3-methoxy analog (0.91), indicating that substituent position significantly impacts molecular similarity . The 4-cyclopropoxy derivative is expected to exhibit even greater divergence due to its bulky substituent.

The cyclopropoxy group in the target compound introduces steric constraints that could hinder metabolic degradation or improve membrane permeability relative to methoxy or hydroxy groups .

Dual Halogenation :

• Compounds like methyl 4,6-dibromo-3-hydroxypicolinate highlight the impact of multiple halogen atoms on reactivity and bioactivity. However, the single bromine in 6-bromo-4-cyclopropoxypicolinic acid may balance reactivity with selectivity .